Cas no 2921848-23-7 (1-(2,6-Difluoro-3-iodophenyl)-2,2-dimethylpropan-1-ol)

• Product Name: 1-(2,6-Difluoro-3-iodophenyl)-2,2-dimethylpropan-1-ol
• CAS No: 2921848-23-7
• MF: C₁₁H₁₃F₂IO
• MW: 326.121602773666
• CID: 6796698
• PubChem ID: 171367684
• Update Time: 2025-10-23

1-(2,6-Difluoro-3-iodophenyl)-2,2-dimethylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2921848-23-7
• MFCD34847993
• 1-(2,6-Difluoro-3-iodophenyl)-2,2-dimethylpropan-1-ol

• Inchi： 1S/C11H13F2IO/c1-11(2,3)10(15)8-6(12)4-5-7(14)9(8)13/h4-5,10,15H,1-3H3
• InChI Key： MFGOICDFIYHOOV-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(=C1F)C(C(C)(C)C)O)F

Computed Properties

• Exact Mass: 325.99792g/mol
• Monoisotopic Mass: 325.99792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(2,6-Difluoro-3-iodophenyl)-2,2-dimethylpropan-1-ol

1-(2,6-Difluoro-3-iodophenyl)-2,2-dimethylpropan-1-ol: A Comprehensive Overview

1-(2,6-Difluoro-3-iodophenyl)-2,2-dimethylpropan-1-ol, also known by its CAS number 2921848-23-7, is a highly specialized organic compound with significant applications in the pharmaceutical and chemical industries. This compound is characterized by its unique structure, which includes a fluorinated aromatic ring and a hydroxyl group attached to a tertiary carbon. The presence of iodine at the meta position of the phenyl ring further enhances its reactivity and makes it a valuable intermediate in various synthetic pathways.

The synthesis of this compound typically involves multi-step processes, including nucleophilic substitution and aromatic substitution reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yield rates. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product purity.

1-(2,6-Difluoro-3-iodophenyl)-2,2-dimethylpropan-1-ol has garnered attention due to its potential in drug discovery. Its structure allows for diverse functionalization, making it a versatile building block for developing bioactive molecules. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and antitumor activities. These findings underscore its importance in the development of novel therapeutic agents.

In terms of pharmacokinetics, this compound demonstrates favorable absorption profiles in preclinical models. Its lipophilic nature enhances permeability across biological membranes, which is advantageous for drug delivery systems. However, researchers are actively investigating methods to optimize its bioavailability while minimizing potential toxicity.

The application of computational chemistry tools has significantly advanced our understanding of this compound's properties. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns, aiding in the design of more efficient synthetic routes. Additionally, molecular docking studies have revealed potential binding affinities with key therapeutic targets, further highlighting its value in medicinal chemistry.

In conclusion, 1-(2,6-Difluoro-3-iodophenyl)-2,2-dimethylpropan-1-ol (CAS No: 2921848-23-7) stands as a pivotal molecule in contemporary chemical research. Its unique structure and versatile properties make it an indispensable component in the development of innovative pharmaceuticals and advanced materials.